Cas no 24248-21-3 (3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Ethyl Ester)

• Product Name: 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Ethyl Ester
• CAS No: 24248-21-3
• MF: C₁₃H₁₁Cl₂NO₃
• MW: 300.137341737747
• MDL: MFCD00115543
• CID: 272554
• PubChem ID: 90426
• Update Time: 2025-06-11

3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 3-(2,6-dichlorophenyl)-5-methyl-, ethyl ester
• 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Ethyl Ester
• ethyl 3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxylate
• ETHYL 3-(2,6-DICHLOROPHENYL)-5-METHYL-ISOXAZOLE-4-CARBOXYLATE,
• ethyl 3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• Ethyl3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxylate
• MFCD00115543
• FT-0721395
• HMS1521O06
• IDI1_030894
• NS00027598
• 24248-21-3
• ETHYL 3-(2,6-DICHLOROPHENYL)-5-METHYL-4-ISOXAZOLE CARBOXALATE
• 3-AMINO-3-(2-PROPOXYPHENYL)-PROPIONICACID
• SCHEMBL16448979
• C13H11Cl2NO3
• Maybridge4_000312
• SR-01000003321
• AS-5737
• SR-01000003321-1
• ETHYL 3-(2,6-DICHLORO-PHENYL)-5-METHYL-ISOXAZOLE-4-CARBOXYLATE
• ethyl 3-(2, 6-dichlorophenyl)-5-methyl-1, 2-oxazole-4-carboxylate
• CS-0449955
• 3-(2,6-DICHLORO-PHENYL)-5-METHYL-ISOXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• AB03483
• AKOS024260325
• 4-Isoxazolecarboxylic acid, 3-(2,6-dichlorophenyl)-5-methyl-, ethyl ester
• EINECS 246-108-3
• DTXSID70178942
• 3-(2,6-Dichlorophenyl)-5-methyl-, ethyl ester4-Isoxazolecarboxylic acid
• SY331862

• MDL： MFCD00115543
• Inchi： 1S/C13H11Cl2NO3/c1-3-18-13(17)10-7(2)19-16-12(10)11-8(14)5-4-6-9(11)15/h4-6H,3H2,1-2H3
• InChI Key： FKLYNWKQFIKJCQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C(=O)OCC)=C(C)ON=1)Cl

Computed Properties

• Exact Mass: 299.01200
• Monoisotopic Mass: 299.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.332
• Boiling Point: 394.8°C at 760 mmHg
• Flash Point: 192.6°C
• Refractive Index: 1.554
• PSA: 52.33000
• LogP: 4.13350
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Ethyl Ester

Introduction to 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Ethyl Ester (CAS No. 24248-21-3) and Its Emerging Applications in Chemical Biology

The compound 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Ethyl Ester, identified by its CAS number 24248-21-3, represents a significant advancement in the field of chemical biology. This heterocyclic derivative, featuring a 3-(2,6-Dichlorophenyl) substituent and a 5-methyl-4-isoxazolylcarboxylic Acid Ethyl Ester moiety, has garnered attention for its versatile structural framework and potential pharmacological applications. The integration of chloro and methyl groups into the isoxazole core enhances its reactivity and binding affinity, making it a valuable scaffold for drug discovery initiatives.

Recent studies have highlighted the compound's role in modulating biological pathways associated with inflammation and cancer progression. The isoxazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with enzymes and receptors involved in critical metabolic processes. The presence of 2,6-Dichlorophenyl side chains further augments its pharmacokinetic properties by improving solubility and metabolic stability. Such structural attributes make this compound an attractive candidate for developing novel therapeutic agents.

In the realm of oncology research, derivatives of this compound have been investigated for their potential to inhibit kinases and other enzymes implicated in tumor growth. Preliminary in vitro assays suggest that 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Ethyl Ester exhibits inhibitory activity against several proto-oncogenes, thereby disrupting aberrant signaling cascades. The ester functionality at the carboxylic acid position provides a site for further derivatization, allowing chemists to fine-tune its bioactivity and selectivity.

The compound's interaction with biological targets has been further elucidated through computational modeling studies. Molecular docking simulations indicate that it can bind to ATP-binding pockets of protein kinases with high affinity. This binding mode aligns with the design principles of kinase inhibitors, suggesting that modifications to the 5-methyl-4-isoxazolylcarboxylic Acid Ethyl Ester group could enhance its inhibitory potency. Such insights are crucial for optimizing lead compounds before advancing them into clinical trials.

Beyond oncology, this derivative has shown promise in immunomodulatory applications. Researchers have observed that it can modulate cytokine production by immune cells, potentially making it useful in treating autoimmune disorders or infectious diseases. The dual functionality of the compound—combining lipophilic and hydrophilic regions—facilitates its interaction with both intracellular and extracellular targets, broadening its therapeutic scope.

The synthesis of 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Ethyl Ester involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the isoxazole ring followed by esterification to introduce the ethyl moiety. Advances in green chemistry have enabled more sustainable synthetic routes, reducing waste and improving yields while maintaining high purity standards.

The compound's stability under various conditions has been thoroughly evaluated to ensure its suitability for industrial applications. Studies on thermal stability indicate that it remains intact at elevated temperatures when stored under inert atmospheres. Similarly, solubility tests reveal good compatibility with common organic solvents used in pharmaceutical formulations, facilitating its integration into drug delivery systems.

As interest in personalized medicine grows, derivatives of this compound are being explored for their potential use in targeted therapies. By leveraging genetic biomarkers, clinicians can identify patients who may benefit most from drugs incorporating such scaffolds. This approach aligns with the broader trend toward precision healthcare solutions that maximize therapeutic efficacy while minimizing side effects.

The regulatory landscape for novel chemical entities like 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Ethyl Ester continues to evolve. Regulatory agencies now emphasize sustainability and environmental impact alongside traditional safety assessments. Manufacturers must demonstrate compliance with guidelines designed to protect both human health and ecosystems throughout the drug development lifecycle.

In conclusion,3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolylcarboxylic Acid Ethyl Ester (CAS No. 24248-21-3) exemplifies how structural innovation can yield compounds with significant therapeutic potential. Its unique combination of functional groups positions it as a versatile tool for addressing complex diseases such as cancer and autoimmune disorders. As research progresses into its mechanisms of action,this derivative will likely play an increasingly important role in shaping future treatments across multiple medical disciplines.